Cas no 1428577-87-0 (5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole)
1428577-87-0 structure
Product Name:5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole
CAS No:1428577-87-0
MF:C4H4ClN3O2
MW:164.564944267273
MDL:MFCD25542411
CID:2775388
PubChem ID:71743616
Update Time:2025-09-19
5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-1-(METHYL-D3)-4-NITRO-1H-PYRAZOLE
- 1H-Pyrazole, 5-chloro-1-(methyl-d3)-4-nitro-
- 5-chloro-4-nitro-1-(trideuteriomethyl)pyrazole
- 5-Chloro-1-(~2~H_3_)methyl-4-nitro-1H-pyrazole
- SCHEMBL14800520
- 1428577-87-0
- 5-chloro-1-(?H?)methyl-4-nitro-1H-pyrazole
- DTXSID40857353
- 5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole
-
- MDL： MFCD25542411
- Inchi： 1S/C4H4ClN3O2/c1-7-4(5)3(2-6-7)8(9)10/h2H,1H3/i1D3
- InChI Key： POXLZEWCWNUVDW-FIBGUPNXSA-N
- SMILES： ClC1=C(C=NN1C([2H])([2H])[2H])[N+](=O)[O-]
Computed Properties
- Exact Mass: 164.0180343 g/mol
- Monoisotopic Mass: 164.0180343 g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.6
- Molecular Weight: 164.56
5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-0878-0.5g |
5-CHLORO-1-(METHYL-D3)-4-NITRO-1H-PYRAZOLE |
1428577-87-0 | 95% | 0.5g |
$915 | 2023-09-07 | |
| eNovation Chemicals LLC | Y0996876-500mg |
5-chloro-1-(methyl-d3)-4-nitro-1h-pyrazole |
1428577-87-0 | 95% | 500mg |
$1400 | 2024-08-02 | |
| eNovation Chemicals LLC | D490781-1G |
5-CHLORO-1-(METHYL-D3)-4-NITRO-1H-PYRAZOLE |
1428577-87-0 | 95% | 1g |
$1800 | 2023-05-18 | |
| eNovation Chemicals LLC | Y0996876-1g |
5-chloro-1-(methyl-d3)-4-nitro-1h-pyrazole |
1428577-87-0 | 95% | 1g |
$2500 | 2025-02-20 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-0878-1g |
5-CHLORO-1-(METHYL-D3)-4-NITRO-1H-PYRAZOLE |
1428577-87-0 | 95% | 1g |
$1550 | 2023-09-07 | |
| 1PlusChem | 1P00A1YP-100mg |
5-chloro-1-(Methyl-d3)-4-nitro-1H-Pyrazole |
1428577-87-0 | 95% | 100mg |
$570.00 | 2023-12-21 | |
| 1PlusChem | 1P00A1YP-250mg |
5-chloro-1-(Methyl-d3)-4-nitro-1H-Pyrazole |
1428577-87-0 | 95% | 250mg |
$913.00 | 2023-12-21 | |
| A2B Chem LLC | AE68305-100mg |
5-Chloro-1-(methyl-d3)-4-nitro-1h-pyrazole |
1428577-87-0 | 95% | 100mg |
$609.00 | 2024-04-20 | |
| A2B Chem LLC | AE68305-250mg |
5-Chloro-1-(methyl-d3)-4-nitro-1h-pyrazole |
1428577-87-0 | 95% | 250mg |
$962.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y0996876-1g |
5-chloro-1-(methyl-d3)-4-nitro-1h-pyrazole |
1428577-87-0 | 95% | 1g |
$2500 | 2025-02-28 |
5-Chloro-1-(methyl-D3)-4-nitro-1H-pyrazole Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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